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Comparative MIC₉₀ of Fluoroquinolones

Pathogen Orbifloxacin Enrofloxacin Marbofloxacin Difloxacin Ciprofloxacin Clinafloxacin Gatifloxacin Levofloxacin Moxiflo

Acinetobacter
baumannii (140

isolates) [1]

— — — — 64 µg/mL 4 µg/mL 8 µg/mL 8 µg/mL 16 µg/m

Staphylococcus
aureus (MSSA,
Cipro-S) [2]

— — — — 0.5 µg/mL ≤0.06 µg/mL — 0.25 µg/mL ≤0.06 µ

Staphylococcus
aureus (MSSA,

Cipro-R) [2]

— — — — 64 µg/mL 1 µg/mL — 8 µg/mL 1 µg/mL

Staphylococcus
aureus (MRSA,
Cipro-S) [2]

— — — — 1.0 µg/mL ≤0.06 µg/mL — 0.25 µg/mL ≤0.06 µ

Staphylococcus
aureus (MRSA,

Cipro-R) [2]

— — — — 64 µg/mL 1 µg/mL — 16 µg/mL 2 µg/mL

Streptococcus
pneumoniae
(199 isolates) [3]

— — — — 4 µg/mL — 0.25 µg/mL 1.0 µg/mL 0.12 µg

Mycobacterium
tuberculosis
(Clinical isolates)
[4]

— — — — — — — — 8 µg/mL

*Value is for a resistant group of Mtb strains; MIC₉₀ for sporadic isolates was lower [4].

Experimental Protocols from Cited Studies

The data in the table above was generated using standardized, internationally recognized methods to ensure reliability and comparability.

Agar Dilution Method [1] [2]: This is a fundamental and robust method for MIC determination. Researchers prepare agar plates with serial dilutions of the
antibiotic. A standardized inoculum of each bacterial isolate is then spotted onto the plates. After incubation, the MIC is defined as the lowest concentration

of antibiotic that prevents visible bacterial growth.
Broth Microdilution Method [4] [5]: This high-throughput method uses a microtiter plate with wells containing broth and serial dilutions of antibiotics. The

bacterial suspension is added to each well. After incubation, a reagent like resazurin is often added; a color change indicates bacterial growth, and the MIC
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is the lowest concentration that prevents this change.

Agar Diffusion Assay (Bioassay) [6]: This method is often used for determining antibiotic concentrations in biological fluids like serum. Sample fluid is
placed on an agar plate seeded with a test bacterium. The antibiotic diffuses into the agar, inhibiting bacterial growth and creating a clear zone. The

diameter of this zone is compared to a standard curve to calculate the antibiotic concentration.

The following diagram illustrates the typical workflow for the core methodologies used in these studies.

Start: Prepare Antibiotic Stock Solutions

Agar Dilution Method Broth Microdilution Method Agar Diffusion Assay

Prepare agar plates with
serial antibiotic dilutions

Prepare broth in microtiter plate
with antibiotic dilutions

Seed agar plate with
indicator bacterium

Spot standardized
bacterial inoculum

Inoculate and incubate
plates

Read MIC: Lowest concentration
with no visible growth

Add bacterial suspension
to each well

Inoculate and incubate
plate

Add indicator (e.g., resazurin)
and incubate

Read MIC: Lowest concentration
with no color change

Apply sample (e.g., serum)
to agar surface

Incubate plate to allow
antibiotic diffusion

Measure zone of
inhibition diameter

Compare to standard curve
to determine concentration

Click to download full resolution via product page

Key Interpretations and Data Gaps

Potency and Resistance: Lower MIC₉₀ values indicate greater potency. The data shows that newer-generation fluoroquinolones like clinafloxacin and
sitafloxacin often have the lowest MICs, suggesting high potency against the tested pathogens [1] [4] [2]. Cross-resistance is common, as ciprofloxacin-

resistant strains often exhibit elevated MICs to other fluoroquinolones [2].
Veterinary vs. Human Use: The search results contain more extensive MIC data for fluoroquinolones used in human medicine. For veterinary-specific

agents like orbifloxacin, detailed MIC₉₀ data against a broad panel of pathogens was not available in the searched literature.
Pharmacodynamics are Crucial: MIC is only one part of the story. A study in dogs concluded that at high doses, enrofloxacin, marbofloxacin, and
ciprofloxacin more consistently achieved favorable pharmacodynamic targets (which integrate MIC with drug exposure in the body) compared to
orbifloxacin and difloxacin [5].
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To cite this document: Smolecule. [Orbifloxacin MIC90 values comparison with other fluoroquinolones]. Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b538191#orbifloxacin-mic90-values-comparison-with-other-fluoroquinolones]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule

strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a

compatibility check]
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